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Compound of Interest

Compound Name:
[3-

(Methoxymethyl)phenyl]methanol

CAS No.: 522622-95-3

Cat. No.: B3022794

Get Quote

Executive Summary: Identity & Core Properties
CAS 522622-95-3 corresponds to [3-(Methoxymethyl)phenyl]methanol, a bifunctional

benzene derivative containing both a primary benzyl alcohol and a benzyl methyl ether.[1] It

serves as a critical building block in medicinal chemistry, particularly for installing the 3-

(methoxymethyl)phenyl moiety in kinase inhibitors and other small-molecule therapeutics.[1][2]

[3]
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Property Data / Specification

Chemical Name [3-(Methoxymethyl)phenyl]methanol

Synonyms
3-(Methoxymethyl)benzyl alcohol; 1-

Hydroxymethyl-3-(methoxymethyl)benzene

Molecular Formula C₉H₁₂O₂

Molecular Weight 152.19 g/mol

Physical State
Liquid (at Standard Ambient Temperature &

Pressure)

Appearance Colorless to pale yellow oil

Solubility
Soluble in DCM, Methanol, DMSO; sparingly

soluble in water

Physical Appearance and Phase Behavior
Macroscopic Appearance
At standard laboratory conditions (25°C, 1 atm), CAS 522622-95-3 presents as a viscous,

colorless to pale yellow liquid.[1][2][3][4]

Color Variance: High-purity (>98%) samples are typically colorless.[2][3][4] A yellow tint

indicates oxidative degradation (formation of conjugated aldehydes/quinones) or trace

solvent impurities.

Viscosity: The presence of the hydroxyl (-OH) group facilitates intermolecular hydrogen

bonding, resulting in a viscosity higher than that of the corresponding dimethyl ether (1,3-

bis(methoxymethyl)benzene) but lower than the diol precursor.[1][2][3][4]

Melting Point Analysis
Unlike its precursor 1,3-benzenedimethanol, which is a crystalline solid (MP: ~57°C), CAS

522622-95-3 is a liquid at room temperature.[1][2][3][4]

Observed Melting Point: < 20°C (Liquid at ambient)[1][2][3][4]
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Theoretical Basis: The methylation of one hydroxyl group disrupts the extensive hydrogen-

bonding network found in the parent diol.[1][2][3][4] Furthermore, the asymmetry introduced

by the ether/alcohol substitution pattern prevents efficient crystal packing, significantly

depressing the freezing point.

Comparative Phase Behavior (Structure-Property Relationship)
The following table illustrates the impact of functional group modification on the melting point of

1,3-disubstituted benzene derivatives:

Compound Structure Melting Point State (25°C)

1,3-

Benzenedimethanol
Ar-(CH₂OH)₂ 57–60 °C Solid

CAS 522622-95-3 Ar-(CH₂OH)(CH₂OMe) < 20 °C Liquid

1,3-

Bis(methoxymethyl)be

nzene

Ar-(CH₂OMe)₂ < 0 °C Liquid

Note: The transition from Diol → Mono-ether → Di-ether progressively lowers the melting point

due to the loss of hydrogen bond donors.[1][2][3][4]

Experimental Protocols for Characterization
To rigorously validate the identity and purity of CAS 522622-95-3, the following analytical

workflows are recommended. These protocols prioritize the detection of common impurities

such as the oxidized aldehyde or the over-methylated byproduct.

Purity Determination via HPLC-UV[1][2][3][5]
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm, 4.6 x 150 mm).[2][3]

Mobile Phase:

A: 0.1% Trifluoroacetic acid (TFA) in Water.

B: Acetonitrile (ACN).
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Gradient: 5% B to 95% B over 20 minutes.

Detection: UV at 210 nm (benzyl absorption) and 254 nm.

Expected Retention: The target alcohol will elute after the more polar diol impurities but

before the less polar bis-ether or aldehyde derivatives.[1][2][3]

Structural Verification (NMR)[1][2][3][5]
¹H NMR (400 MHz, CDCl₃):

δ 7.2–7.4 ppm (m, 4H): Aromatic protons.

δ 4.68 ppm (s, 2H): Benzylic methylene attached to -OH (Ar-CH₂-OH).[1][2][3][4]

δ 4.45 ppm (s, 2H): Benzylic methylene attached to -OMe (Ar-CH₂-OMe).[1][4]

δ 3.38 ppm (s, 3H): Methoxy group (-OCH₃).[1][4]

Diagnostic Key: The distinct chemical shifts of the two benzylic methylene singlets confirm

the asymmetry of the molecule.

Handling & Stability Workflow
CAS 522622-95-3 is susceptible to oxidation at the benzylic alcohol position.[1][2][3][4] Proper

storage is critical to maintain the "colorless" appearance and purity.

Receipt of Material
(CAS 522622-95-3)

Visual Inspection
(Check for Yellowing)

 QC Check

Storage Condition
2-8°C, Inert Gas (Ar/N₂) Pass

Purification Required
(Distillation/Column)

 Yellow/Precipitate

Usage in Synthesis
Allow to warm to RT

Avoid moisture

 Synthesis
 Reseal under N₂

Click to download full resolution via product page

Figure 1: Recommended handling and storage workflow to prevent oxidative degradation.
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Stability Considerations
Oxidation: The primary alcohol group can slowly oxidize to 3-(methoxymethyl)benzaldehyde

upon exposure to air, turning the liquid yellow.[1][2][3][4]

Hygroscopicity: As a benzyl alcohol, it may absorb atmospheric moisture. Store under

nitrogen or argon.

Cold Chain: Suppliers often ship this reagent under cold-chain conditions to prevent thermal

degradation, although it is stable at room temperature for short periods.[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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